Cas no 25015-63-8 (Pinacolborane)

Pinacolborane structure
Pinacolborane structure
Product Name:Pinacolborane
CAS No:25015-63-8
MF:C6H13BO2
MW:127.977222204208
MDL:MFCD00674030
CID:52610
PubChem ID:24884127
Update Time:2024-08-15

Pinacolborane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • PINACOLBORANE
    • Pinacolboronane
    • 4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE, 1M SOLUTION IN TETRAHYDROFURAN
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-
    • 4,4,5,5-tetramethyl-1,3,2-dioxaborolane solution
    • Pinacolborane (PINB)
    • 4,4,5,5-TETRAMETHYL-1,3,2-DIOXA- &
    • 4,4,5,5-Tetramethyl-1,3,2-dioxaborole
    • 4,4,5,5-Tetramethyl-1,3-dioxa-2-boracyclopentane
    • 4,4,5,5-tetramethyl-1,3,2-dioxa-borolane
    • 4,4,5,5-tetramethyl-1,3,2λ<sup>2</sup>-dioxaborolane
    • 4,4,5,5-Tetramethyl[1,3,2]dioxaborolane
    • catecholborane
    • HBPin,PinBH
    • PinB-TE
    • HBpin
    • Pinacol Borane
    • Pinacolborane, 97%, stabilized
    • PubChem12688
    • boronic acid pinacol ester
    • KSC489K6T
    • Jsp004974
    • UCFSYHMCKWNKAH-UHFFFAOYSA-N
    • LZPWAYBEOJRFAX-UHFFFAOYSA-N
    • ZXBA000051
    • BM067
    • BCP24406
    • SBB062776
    • FCH931557
    • OR7123
    • Pinacolatoborane
    • TetraMethyl-1,3,2-dioxab
    • 4,4,5,5-TetraMethyl-1,3,2-dioxaborolane 97%
    • 4,4,5,5-TetraMethyl-1,3,2-dioxaborolane solution 1.0 M in THF
    • Pinacolborane (4,4,5,5-Tetramethyl-1,3,2-dioxaborolane)
    • AS-40957
    • DTXSID30422852
    • EN300-73933
    • T2572
    • 4,4,5,5,-tetramethyl-[1,3,2]-dioxaborolane
    • EC 607-485-3
    • AC-783
    • 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane, 97%
    • 4,4,5,5-tetramethyl-[1,3,2]-dioxaborolane
    • 4,4,5,5 tetramethyl-1,3,2 dioxaborolane
    • AKOS005137948
    • SCHEMBL80492
    • A817600
    • NS00002433
    • Pinacolborane, 1.0M in THF
    • 25015-63-8
    • 4,4,5,5-tetramethyl-1,3,2-dioxaborolan
    • 4,4,5,5-tetramethyl-1,3,2$l^{2}-dioxaborolane
    • 4,4,5,5-tetramethyl-1,3,2$l^{2}
    • 4,4,5,5-tetramethyl-[1,3,2]dioxaborolan
    • 4,4,5,5-Tetramethyl-[1,3,2]dioxaborolane
    • MFCD00674030
    • CS-W016554
    • FT-0655126
    • Pinacolborane
    • MDL： MFCD00674030
    • Inchi： 1S/C6H13BO2/c1-5(2)6(3,4)9-7-8-5/h7H,1-4H3
    • InChI Key： UCFSYHMCKWNKAH-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1
    • BRN： 7802871

Computed Properties

  • Exact Mass: 128.10100
  • Monoisotopic Mass: 127.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 0.887 g/mL at 25 °C
  • Boiling Point: 43°C/50mmHg(lit.)
  • Flash Point: Fahrenheit: -13 ° f
    Celsius: -25 ° c
  • Refractive Index: n20/D 1.396(lit.)
  • Solubility: Miscible with ether, dichloromethane, tetrahydrofuran and organic solvents.
  • PSA: 18.46000
  • LogP: 0.85690
  • Solubility: Soluble in aromatic, ether and chlorinated alkane solvents.
  • Sensitiveness: Air Sensitive
  • Color/Form: 1.0 M in THF

Pinacolborane Security Information

  • Symbol: GHS02
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225,H261
  • Warning Statement： P210,P231+P232,P422
  • Hazardous Material transportation number：UN 3398 4.3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11-15-19-36/37-40
  • Safety Instruction： S16-S43-S8-S37/39-S26-S33-S29
  • Hazardous Material Identification： F
  • Risk Phrases：R11; R15; R36/37/38
  • Packing Group：II
  • Safety Term：4.3
  • HazardClass：4.3
  • PackingGroup：II
  • Storage Condition：2-8°C

Pinacolborane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pinacolborane Pricemore >>

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abcr
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T73190-5ml
4,4,5,5-Tetramethyl-1,3,2-dioxaborolane
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 ¥118.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T73190-25ml
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 25015-63-8 97%
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Pinacolborane Production Method

Production Method 1

73183-34-3 73183-34-3
25015-63-8 25015-63-8
863868-37-5 863868-37-5
Reaction Conditions
1.1 Catalysts: (SP-4-2)-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)tris(triethylphosphine)rho… Solvents: Cyclohexane ;  rt → 50 °C; 24 h, 50 °C
Reference
C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics
Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 2

25015-63-8 25015-63-8
25015-63-8 25015-63-8
863868-37-5 863868-37-5
Reaction Conditions
1.1 Solvents: Cyclohexane ;  1 d, rt
2.1 Catalysts: (SP-4-2)-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)tris(triethylphosphine)rho… Solvents: Cyclohexane ;  rt → 50 °C; 24 h, 50 °C
Reference
C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics
Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 3

372-38-3 372-38-3
1231760-55-6 1231760-55-6
25015-63-8 25015-63-8
863868-37-5 863868-37-5
Reaction Conditions
1.1 Solvents: Cyclohexane ;  1 d, rt
2.1 Solvents: Cyclohexane ;  1 d, rt
3.1 Catalysts: (SP-4-2)-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)tris(triethylphosphine)rho… Solvents: Cyclohexane ;  rt → 50 °C; 24 h, 50 °C
Reference
C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics
Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 4

71902-33-5 71902-33-5
1231760-55-6 1231760-55-6
25015-63-8 25015-63-8
863868-37-5 863868-37-5
Reaction Conditions
1.1 Solvents: Cyclohexane ;  3 h, rt
2.1 Solvents: Cyclohexane ;  1 d, rt
3.1 Catalysts: (SP-4-2)-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)tris(triethylphosphine)rho… Solvents: Cyclohexane ;  rt → 50 °C; 24 h, 50 °C
Reference
C-H and C-F Bond Activations at a Rhodium(I) Boryl Complex: Reaction Steps for the Catalytic Borylation of Fluorinated Aromatics
Kallaene, Sabrina I.; et al, Organometallics, 2015, 34(7), 1156-1169

Production Method 5

73183-34-3 73183-34-3
25015-63-8 25015-63-8
94242-85-0 94242-85-0
78782-17-9 78782-17-9
87100-15-0 87100-15-0
Reaction Conditions
1.1 Catalysts: Rhodium, [(1,2,3,4,5,6-η)-hexamethylbenzene][(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl… Solvents: Cyclohexane ;  14 h, 3500 kPa, 150 °C
Reference
Catalyst-controlled selectivity in the C-H borylation of methane and ethane
Cook, Amanda K.; Schimler, Sydonie D.; Matzger, Adam J.; Sanford, Melanie S., Science (Washington, 2016, 351(6280), 1421-1424

Pinacolborane Raw materials

Pinacolborane Preparation Products

Pinacolborane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:25015-63-8)Pinacolborane
Order Number:sfd19540
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:25015-63-8)4,4,5,5-四甲基-1,3,2-二氧硼戊环
Order Number:LE26058327
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25015-63-8)4,4,5,5-Tetramethyl-1,3,2-dioxaborolane
Order Number:A1203069
Stock Status:in Stock
Quantity:100ml/25g/1000g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:49
Price ($):233.0/197.0/2903.0/1936.0
Email:sales@amadischem.com

Pinacolborane Related Literature

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25015-63-8 (Pinacolborane) Related Products

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Suzhou Senfeida Chemical Co., Ltd
(CAS:25015-63-8)Pinacolborane
sfd19540
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:25015-63-8)4,4,5,5-四甲基-1,3,2-二氧硼戊环
LE26058327
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email